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Compound of Interest

Compound Name: N-Boc-Ibrutinib-d4

Cat. No.: B15557819 Get Quote

N-Boc-Ibrutinib-d4 is an intermediate used in the synthesis of Ibrutinib-d4, a deuterated

analog of Ibrutinib.[1] Ibrutinib is a potent and selective irreversible inhibitor of Bruton's tyrosine

kinase (Btk).[1] Given that Ibrutinib is classified as a hazardous/cytotoxic drug, N-Boc-
Ibrutinib-d4 should be handled with similar precautions to minimize occupational exposure.[2]

[3] This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for researchers, scientists, and drug development

professionals working with this compound.

Hazard Identification and Chemical Properties
While a specific Safety Data Sheet (SDS) for N-Boc-Ibrutinib-d4 is not readily available, the

hazard profile of the parent compound, Ibrutinib, serves as a crucial reference. Ibrutinib is

known to be harmful if swallowed, cause skin and serious eye irritation, and may cause

respiratory irritation.[4] It is also suspected of causing cancer and may damage fertility or an

unborn child.[4] Prolonged or repeated exposure may cause organ damage.[4][5]

The table below summarizes key chemical data for N-Boc-Ibrutinib-d4.
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Property Value Source

Molecular Formula C₂₇H₂₆D₄N₆O₃ [1]

Molecular Weight 490.59 g/mol [1]

IUPAC Name

tert-butyl (3R)-3-[4-amino-3-(4-

phenoxyphenyl)pyrazolo[3,4-

d]pyrimidin-1-yl]-2,2,6,6-

tetradeuteriopiperidine-1-

carboxylate

[6]

Storage Temperature

Refer to the supplier's Safety

Data Sheet (SDS) for specific

storage conditions.

[1]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure to potent pharmaceutical

compounds like N-Boc-Ibrutinib-d4.[7] A comprehensive PPE strategy should be implemented

for all personnel handling this compound.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for procedures

with a high potential for

generating aerosols or dust.

Hoods or full-facepieces can

offer high Assigned Protection

Factors (APFs), potentially up

to 1000.[7][8]

Reusable Half or Full-

Facepiece Respirator

Use with appropriate

particulate filters (P100/FFP3).

A proper fit test is mandatory.

[7]

Disposable Respirators (e.g.,

N95)

Suitable for low-risk activities

but not recommended as the

primary respiratory protection

when handling highly potent

compounds.[7] An N95

respirator may be applicable if

required.[9]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves.[7] The outer pair

should be changed

immediately if contaminated.[7]

Body Protection Disposable Coveralls or Gown Choose coveralls made from

materials like Tyvek® or

microporous film to protect

against chemical splashes and

dust.[7][10] Gowns should be

disposable, made of low-

permeability fabric, have long

sleeves with tight-fitting cuffs,

and fasten in the back.[11] A

dedicated lab coat, preferably
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disposable, should be worn

over personal clothing.[7]

Eye Protection
Safety Goggles or a Face

Shield

Use chemical splash goggles

that create a complete seal

around the eyes. A face shield

can be worn over goggles for

additional protection.[3][7]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.[3][7]

Operational Plan: Safe Handling Workflow
A systematic approach is essential for safely handling N-Boc-Ibrutinib-d4 from receipt to use.

The following workflow outlines the key steps.
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Receiving and Storage

Handling and Preparation

Post-Handling

Receiving:
- Inspect package for damage upon arrival.

- Trained personnel should handle the package.
- If damaged, treat as a spill.

Storage:
- Store in a designated, clearly labeled area.

- Follow supplier's temperature recommendations.
- Store separately from other non-hazardous chemicals.

Secure Transport

Don Appropriate PPE:
- Full PPE as per guidelines.

Initiate Experiment

Weighing:
- Use a containment system (e.g., glove box or ventilated balance enclosure).

- Handle as a powder, minimizing dust generation.

Solution Preparation:
- Work in a chemical fume hood or biological safety cabinet.

- Use Luer-lock syringes and fittings to prevent leaks.

Decontamination:
- Clean all surfaces and equipment with a validated cleaning agent.

Waste Disposal:
- Dispose of all contaminated materials as hazardous waste.

Click to download full resolution via product page

Diagram 1: Workflow for Safe Handling of N-Boc-Ibrutinib-d4.
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Experimental Protocol: Step-by-Step Handling
Preparation:

Designate a specific area for handling N-Boc-Ibrutinib-d4.

Ensure a chemical spill kit is readily accessible.[12]

Verify that safety showers and eyewash stations are operational and accessible.[13][14]

Personal Protective Equipment (PPE):

Before entering the designated handling area, don the appropriate PPE as detailed in the

table above.

Weighing and Reconstitution:

When handling the solid form, conduct all manipulations within a certified chemical fume

hood, biological safety cabinet, or a glove box to prevent inhalation of airborne particles.

For weighing, use a balance inside a ventilated enclosure.

When preparing solutions, add the solvent to the vial containing the compound slowly to

avoid splashing. Use syringes and needles with Luer-lock fittings to minimize the risk of

spills.[11]

Post-Handling Decontamination:

Wipe down all work surfaces and equipment with an appropriate decontamination solution.

[7]

Carefully doff PPE, avoiding self-contamination, and dispose of it as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of N-Boc-Ibrutinib-d4 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure. Do not dispose of this compound down
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the drain or in regular trash.[2]

Waste Generation

Segregation and Collection

Final Disposal

Unused/Expired Compound

Designated Hazardous Waste Container:
- Clearly labeled as 'Cytotoxic Waste'
- Puncture-resistant and leak-proof

Contaminated Materials:
- Gloves, gowns, vials

- Bench paper, cleaning materials

Licensed Hazardous Waste Contractor

Scheduled Pickup

High-Temperature Incineration

Click to download full resolution via product page

Diagram 2: Disposal Workflow for N-Boc-Ibrutinib-d4 and Contaminated Waste.

Experimental Protocol: Step-by-Step Disposal
Segregation:

Segregate all waste contaminated with N-Boc-Ibrutinib-d4 from other laboratory waste.

This includes unused or expired compounds, contaminated PPE, labware (e.g., vials,

pipette tips), and cleaning materials.[15]

Containment:
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Place all solid and liquid waste into a dedicated, leak-proof, and puncture-resistant

container.

The container must be clearly labeled as "Hazardous Cytotoxic Waste" or with equivalent

hazard communication.[15]

Storage of Waste:

Store the waste container in a secure, designated area away from general laboratory

traffic until it is collected for disposal.

Final Disposal:

Arrange for a licensed hazardous waste disposal company to collect and transport the

waste.

The preferred method for the final disposal of cytotoxic waste is high-temperature

incineration.[2]

Spill Management and First Aid
Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don PPE: Before attempting to clean the spill, don the full recommended PPE, including

respiratory protection.

Contain the Spill:

For powder spills: Gently cover the spill with a damp absorbent material to avoid making

the powder airborne.[2]

For liquid spills: Cover with an appropriate absorbent material from a chemical spill kit.
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Clean the Spill:

Working from the outside in, carefully collect all absorbent material and any contaminated

items.

Place all materials into the designated cytotoxic waste container.

Decontaminate the Area:

Clean the spill area with a suitable decontamination solution, followed by a rinse with

water.

Dispose of all cleaning materials as cytotoxic waste.

First Aid Measures
In case of accidental exposure, follow these first aid procedures and seek immediate medical

attention.

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[5][16]

Remove contact lenses if present and easy to

do so.[13]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[5][17] Remove

contaminated clothing and shoes.[13]

Inhalation

Move the person to fresh air.[5][16] If breathing

is difficult, give oxygen. If not breathing, give

artificial respiration.[5]

Ingestion
Do NOT induce vomiting.[13] Clean mouth with

water and drink plenty of water afterward.[5][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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